![molecular formula C21H27N5O2 B5672726 1-(5-{[3-(1-ethyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}-2-methylphenyl)imidazolidin-2-one](/img/structure/B5672726.png)
1-(5-{[3-(1-ethyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}-2-methylphenyl)imidazolidin-2-one
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to the specified chemical structure often involves multi-step reactions, including cyclocondensation, nucleophilic reactions, and deprotection steps. These processes utilize catalysts and specific reactants to achieve the desired structures. For instance, the synthesis of related imidazolone derivatives has been achieved through methods such as four-component cyclo condensation using catalysts like SO4²⁻/Y2O3 in ethanol, highlighting the complexity and innovation in synthetic approaches to similar compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Molecular Structure Analysis
Molecular structure analysis of such compounds often involves spectral characterization techniques, including IR, 1H and 13C NMR, and mass spectral studies. These methods provide insights into the molecular geometry, bond formations, and the electronic environment of the atoms within the compound, crucial for predicting its reactivity and interactions with biological targets.
Chemical Reactions and Properties
The chemical reactivity of the compound involves its interaction with various reagents and conditions, leading to the formation of new bonds, functional groups, or molecular structures. Studies on similar compounds have demonstrated a range of reactions, including with benzyl amine and hydrazine hydrate, leading to different derivative compounds with varied biological activities (Mahmoud, Madkour, El‐Bordany, & Soliman, 2011).
properties
IUPAC Name |
1-[5-[3-(1-ethylimidazol-2-yl)piperidine-1-carbonyl]-2-methylphenyl]imidazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O2/c1-3-24-11-8-22-19(24)17-5-4-10-25(14-17)20(27)16-7-6-15(2)18(13-16)26-12-9-23-21(26)28/h6-8,11,13,17H,3-5,9-10,12,14H2,1-2H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCMYMHTZIYLLJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC(=C(C=C3)C)N4CCNC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-{[3-(1-ethyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}-2-methylphenyl)imidazolidin-2-one |
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